N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H15ClN4O2S/c1-29-18-9-8-17(23)20-19(18)26-22(30-20)27(13-15-3-2-10-25-12-15)21(28)16-6-4-14(11-24)5-7-16/h2-10,12H,13H2,1H3
• InChI Key: MKIZFCGECZUKBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C22H15ClN4O2S
• Molecular Weight: 434.9 g/mol

Description

“N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-cyano-N-(pyridin-3-ylmethyl)benzamide” is a compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They have been found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). .

Applications::

Antiproliferative Activities

The compound’s structure suggests potential biological activity. Let’s explore its applications in antiproliferative research:

Applications::

• .

Indolizidine Synthesis

The compound’s cyano and benzamide moieties may be useful for constructing indolizidine derivatives:

Applications::

• .

Future Directions

Thiazole derivatives have shown diverse biological activities, making them promising scaffolds for the development of new therapeutic agents. Future research could focus on the design and synthesis of new thiazole derivatives, their biological evaluation, and the exploration of their mechanisms of action.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a benzothiazole derivative, and benzothiazole derivatives have been found to exhibit anti-inflammatory and anti-tubercular activities, suggesting potential targets could be cyclooxygenases (COX-1, COX-2) and Mycobacterium tuberculosis, respectively.

Mode of Action

Based on the known activities of similar benzothiazole derivatives, it can be hypothesized that this compound may interact with its targets to inhibit their function . The specific interactions and resulting changes would depend on the nature of the target.

Biochemical Pathways

If the compound does indeed target cyclooxygenases, it could potentially affect the synthesis of prostaglandins, which are involved in inflammation and pain signaling . If the compound targets Mycobacterium tuberculosis, it could potentially interfere with the bacterium’s metabolic pathways .

Result of Action

Based on the known activities of similar benzothiazole derivatives, this compound could potentially reduce inflammation by inhibiting the synthesis of prostaglandins , or exhibit anti-tubercular activity by interfering with the metabolism of Mycobacterium tuberculosis .